![molecular formula C15H13FN6O B2527266 1-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)-3-phenylurea CAS No. 920419-60-9](/img/structure/B2527266.png)
1-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)-3-phenylurea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)-3-phenylurea, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer.
Scientific Research Applications
Radiotracer Development for PET Imaging
Studies involving compounds like 3-((2-fluoro-4-(5-(2'-methyl-2-(trifluoromethyl)-[1,1'-biphenyl]-4-yl)-1,2,4-oxadiazol-3-yl)benzyl)(methyl-11C)amino)propanoic acid (11C-CS1P1) demonstrate the utility of fluorinated compounds in developing radiotracers for Positron Emission Tomography (PET) imaging. These radiotracers target specific receptors in the human body, such as the sphingosine-1-phosphate receptor 1 (S1PR1), to assess safety, dosimetry, and characteristics for evaluating inflammation in clinical populations (Brier et al., 2022). The development and application of such fluorinated compounds in imaging technologies provide valuable tools for non-invasive diagnostics and the study of disease progression.
Metabolism and Disposition Studies
Disposition and metabolism studies, such as those conducted on N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), offer insights into the pharmacokinetics of novel therapeutic agents. These studies provide essential data on how drugs are absorbed, metabolized, and excreted in the human body, guiding dosage recommendations and identifying potential metabolites with therapeutic or toxic effects (Renzulli et al., 2011). Similar methodologies could be applied to the study of 1-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)-3-phenylurea to understand its pharmacokinetic profile.
Molecular Imaging and Diagnostic Applications
Fluorinated compounds are frequently used in molecular imaging to diagnose and monitor various diseases. For example, fluorodopa PET imaging is utilized to assess dopaminergic function in patients with Parkinson's disease, demonstrating the value of fluorinated compounds in enhancing our understanding of neurodegenerative diseases and their progression (Snow et al., 2000). Research into similar compounds could explore diagnostic applications or contribute to the development of new imaging agents for detecting and monitoring other conditions.
Properties
IUPAC Name |
1-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]-3-phenylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FN6O/c16-11-5-4-8-13(9-11)22-14(19-20-21-22)10-17-15(23)18-12-6-2-1-3-7-12/h1-9H,10H2,(H2,17,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNRJFIUZDJCWJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)NCC2=NN=NN2C3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.